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Compound of Interest

Compound Name: Cafenstrole

Cat. No.: B044566 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Cafenstrole, a triazole-based herbicide developed by SDS Biotech K.K., is utilized for the pre-

and early post-emergence control of annual weeds in rice paddies. This technical guide

provides a comprehensive overview of the available toxicological data and safety profile of

Cafenstrole (also known as CH 900). While exhibiting low acute toxicity to mammals,

Cafenstrole has been classified under the Globally Harmonized System (GHS) with hazard

statements H361, indicating it is "Suspected of damaging fertility or the unborn child," and

H373, for potentially causing "damage to organs through prolonged or repeated exposure"[1]

[2]. The primary mechanism of action for its herbicidal activity is the inhibition of very-long-chain

fatty acid (VLCFA) biosynthesis[3]. This document synthesizes key findings from a range of

toxicological studies to inform researchers and professionals in drug development and safety

assessment.
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Property Value

Common Name Cafenstrole

IUPAC Name
N,N-diethyl-3-(mesitylsulfonyl)-1H-1,2,4-triazole-

1-carboxamide

CAS Number 125306-83-4[1][4]

Chemical Formula C₁₆H₂₂N₄O₃S[1][4]

Molecular Weight 350.4 g/mol [1]

Synonyms CH 900, Grachitor, Himeadow[5]

Mechanism of Action
Cafenstrole's primary mode of action is the inhibition of the biosynthesis of very-long-chain

fatty acids (VLCFAs), which are essential components of plant cuticular waxes and suberin. It

specifically acts as an inhibitor of the microsomal elongase enzyme system responsible for the

elongation of fatty acid chains beyond C18[3]. This disruption of VLCFA synthesis leads to a

compromised protective outer layer in susceptible plants, resulting in increased water loss and

eventual death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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